Cas no 1210889-33-0 (N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide)

• Product Name: N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide
• CAS No: 1210889-33-0
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 5802404
• PubChem ID: 45561506
• Update Time: 2025-08-05

N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide
• N-[(1-thiophen-2-ylcyclopropyl)methyl]-1,2-oxazole-5-carboxamide
• N-((1-(thiophen-2-yl)cyclopropyl)methyl)isoxazole-5-carboxamide
• F5831-9782
• 1210889-33-0
• AKOS024520819
• N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-1,2-oxazole-5-carboxamide

• Inchi： 1S/C12H12N2O2S/c15-11(9-3-6-14-16-9)13-8-12(4-5-12)10-2-1-7-17-10/h1-3,6-7H,4-5,8H2,(H,13,15)
• InChI Key： NBMGQWOXQNLRPY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(C2=CC=NO2)=O)CC1

Computed Properties

• Exact Mass: 248.062
• Monoisotopic Mass: 248.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2
• XLogP3: 1.9

Additional information on N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide

Professional Introduction to N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide (CAS No. 1210889-33-0)

N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide (CAS No. 1210889-33-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropylmethyl group linked to a thiophene ring and an oxazole moiety. The presence of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The cyclopropylmethyl group is known for its ability to enhance metabolic stability and binding affinity, while the thiophene ring contributes to electronic properties that can influence interactions with biological targets. The oxazole ring, on the other hand, is a common pharmacophore found in various bioactive molecules, often contributing to their pharmacological effects. The combination of these elements in N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide suggests potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific biological pathways. N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide has been investigated for its potential role in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. Its unique structural framework provides a versatile scaffold for chemical modifications, allowing researchers to fine-tune its biological activity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The oxazole moiety, in particular, has been extensively studied for its role in various pharmacological contexts. For instance, oxazole derivatives have shown promise in inhibiting enzymes involved in pain signaling and have been explored as potential treatments for neuropathic pain conditions. The incorporation of the thiophene ring further enhances the compound's pharmacological profile by contributing to its lipophilicity and solubility.

The cyclopropylmethyl group adds another layer of complexity to the molecule's biological interactions. This structural feature has been associated with improved binding affinity to certain protein targets, which can lead to more effective therapeutic outcomes. Additionally, the cyclopropyl group is known for its metabolic stability, reducing the likelihood of rapid degradation in vivo. This stability is crucial for ensuring that the compound remains active long enough to exert its desired biological effects.

Recent studies have also highlighted the importance of computational methods in predicting the biological activity of compounds like N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding interactions with target proteins. These computational approaches have accelerated the drug discovery process by allowing researchers to rapidly evaluate large libraries of compounds without the need for extensive experimental testing.

The synthesis of N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and purity. Despite these challenges, the growing interest in this compound underscores its potential as a valuable tool in pharmaceutical research.

In conclusion, N-{1-(thiophen-2-yl)cyclopropylmethyl}-1,2-oxazole-5-carboxamide (CAS No. 1210889-33-0) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and potential biological activities make it an attractive molecule for researchers studying inflammation, cancer, and neurodegenerative diseases. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of novel therapeutic agents.